(1S)-1-(3-Fluoropyridin-4-yl)ethanamine;hydrochloride

• IUPAC Name: (1S)-1-(3-fluoropyridin-4-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H9FN2.ClH/c1-5(9)6-2-3-10-4-7(6)8;/h2-5H,9H2,1H3;1H/t5-;/m0./s1
• InChI Key: CORXYARIGZHJTI-JEDNCBNOSA-N
• Canonical SMILES: CC(C1=C(C=NC=C1)F)N.Cl
• Isomeric SMILES: C[C@@H](C1=C(C=NC=C1)F)N.Cl
• Molecular Formula: C7H10ClFN2
• Molecular Weight: 176.62 g/mol
• CAS No.: 2413848-68-5

Description

(1S)-1-(3-Fluoropyridin-4-yl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C7H10ClFN2 and its molecular weight is 176.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial and Antifungal Activity : A study conducted by Pejchal et al. (2015) synthesized a series of novel amides derived from (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine, showing antimicrobial and antifungal activities comparable or slightly better than standard medicinal compounds like chloramphenicol and amphotericin B. This highlights the potential of fluoropyridine derivatives in developing new antimicrobial agents (Pejchal, Pejchalová, & Růžičková, 2015).

Chemical Sensing and Material Science

• Selective Mercury Sensing : Wanichacheva et al. (2009) developed a novel macromolecule based on 2-[3-(2-aminoethylthio)propylthio]ethanamine for the selective optical detection of mercury ions. This compound, by integrating fluoroionophoric and chromophoric properties, acted as an efficient ON–OFF fluorescence switch, highlighting its potential in environmental monitoring (Wanichacheva et al., 2009).

Pharmacological Research

• Acetylcholinesterase Inhibition : In the realm of neurodegenerative diseases, Pejchal et al. (2016) synthesized derivatives of (R)-1-(6-fluorobenzo[d]thiazol-2-yl)ethanamine as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors. These compounds showed significant inhibitory activity, suggesting potential therapeutic applications for conditions like Alzheimer's disease (Pejchal et al., 2016).

Catalysis and Synthesis

• Rhodium-Catalyzed Coupling for Fluorinated Heterocycles : Wu et al. (2017) discussed the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation, utilizing compounds related to fluoropyridines. This method underscores the importance of fluorinated compounds in the synthesis of pharmaceuticals and agrochemicals, showcasing the versatility of fluoropyridines in organic synthesis (Wu et al., 2017).